(2S,2'S,3S,3'S)-3,3'-Di-tert-butyl-2,2',3,3'-tetrahydro-2,2'-bibenzo[d][1,3]oxaphosphole, 97% (>99% ee)

• IUPAC Name: (2S,3S)-3-tert-butyl-2-[(2S,3S)-3-tert-butyl-2H-1,3-benzoxaphosphol-2-yl]-2H-1,3-benzoxaphosphole
• InChI: InChI=1S/C22H28O2P2/c1-21(2,3)25-17-13-9-7-11-15(17)23-19(25)20-24-16-12-8-10-14-18(16)26(20)22(4,5)6/h7-14,19-20H,1-6H3/t19-,20-,25-,26-/m0/s1
• InChI Key: CAVTUIDTRDJLGP-HKDRDPIHSA-N
• Canonical SMILES: CC(C)(C)P1C(OC2=CC=CC=C21)C3OC4=CC=CC=C4P3C(C)(C)C
• Isomeric SMILES: CC(C)(C)[P@@]1[C@H](OC2=CC=CC=C21)[C@H]3OC4=CC=CC=C4[P@@]3C(C)(C)C
• Molecular Formula: C22H28O2P2
• Molecular Weight: 386.4 g/mol

Description

“(2S,2’S,3S,3’S)-3,3’-Di-tert-butyl-2,2’,3,3’-tetrahydro-2,2’-bibenzo[d][1,3]oxaphosphole” is a P-chiral biphosphorus ligand. It is used in a variety of asymmetric transition metal-catalyzed transformations including hydrogenations, propargylations, reductions, and hydroformylations.

Molecular Structure Analysis

The empirical formula of this compound is C24H32O4P2. It has a molecular weight of 446.46.

Physical And Chemical Properties Analysis

This compound is a white to off-white solid. It is air sensitive and should be stored cold.

Scientific Research Applications

Plastic Scintillators Based on Polymethyl Methacrylate

Plastic scintillators are materials that emit light when exposed to ionizing radiation, making them crucial for radiation detection. A study by Salimgareeva and Kolesov (2005) explored the scintillation properties of plastic scintillators based on polymethyl methacrylate (PMMA) incorporating various luminescent dyes. The research demonstrated that certain luminescent activators and wavelength shifters could improve the scintillation efficiency, optical transparency, and stability of these materials under thermal, light, and radiation exposure. Although the study does not directly mention the specified compound, the principles of modifying scintillator materials with specific chemical additives to enhance their properties may be relevant. This suggests a potential application of complex organic compounds, such as the one , in enhancing the performance of radiation detection materials (Salimgareeva & Kolesov, 2005).

Environmental Behavior and Fate of Chemical Compounds

Understanding the environmental behavior and fate of chemical compounds, especially those used as additives in consumer products, is crucial for assessing their ecological impact and safety. For example, Squillace et al. (1997) reviewed the environmental behavior of methyl tert-butyl ether (MTBE), highlighting its high solubility in water, weak sorption to subsurface solids, and resistance to biodegradation in groundwater. This review underscores the importance of evaluating the environmental mobility, persistence, and degradation pathways of chemical additives, which could be applicable to assessing similar properties of the compound . Such assessments are vital for ensuring that the use of complex organic compounds does not adversely affect the environment (Squillace et al., 1997).

Antioxidant Activity and Chemical Analysis

Antioxidant compounds are extensively studied for their potential to protect against oxidative stress and related diseases. Munteanu and Apetrei (2021) reviewed analytical methods used in determining antioxidant activity, emphasizing the importance of understanding the chemical reactions, detection mechanisms, and applicability of various assays. While the review does not specifically address the compound of interest, the methodologies discussed for assessing antioxidant activity could be relevant for investigating the antioxidant properties of complex organic compounds. Such investigations can provide insights into the potential health benefits and therapeutic applications of these compounds (Munteanu & Apetrei, 2021).

Safety and Hazards

This compound is classified as a combustible solid. It does not have a specified flash point.